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Compound of Interest

Compound Name: 2-Nitrobenzenesulfonyl chloride

Cat. No.: B045322

An In-depth Technical Guide to 2-Nitrobenzenesulfonyl Chloride
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 2-nitrobenzenesulfonyl chloride, a
versatile reagent widely used in organic synthesis and pharmaceutical development. It covers
its chemical properties, safety protocols, key applications, and detailed experimental
procedures.

Chemical Identity and Properties

2-Nitrobenzenesulfonyl chloride, commonly abbreviated as 0-NsCl or Nosyl chloride, is an
organochlorine compound featuring a sulfonyl chloride functional group substituted with a nitro
group at the ortho position of the benzene ring.[1][2] Its IUPAC name is 2-
nitrobenzenesulfonyl chloride or 2-nitrobenzene-1-sulfonyl chloride.[2][3][4]

Table 1: Physicochemical Properties of 2-Nitrobenzenesulfonyl Chloride
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Property Value References

CAS Number 1694-92-4 [51[6]

Molecular Formula CeHaCINO4S [2][3][6]

Molecular Weight 221.62 g/mol [2][3]
Off-white to pale yellow

Appearance , [51[6]
crystalline powder

Melting Point 63-67 °C (lit.) [51[7]

Boiling Point 350.6 £ 25.0 °C (Predicted) [518]

Density 1.606 + 0.06 g/cm3 (Predicted) [5]
Soluble in toluene, THF,

B dichloromethane, ethyl
Solubility [5181I9]

acetate, and DMF. Insoluble in

water.

Safety and Handling

2-Nitrobenzenesulfonyl chloride is a corrosive and moisture-sensitive substance that

requires careful handling.[1][7] It can cause severe skin burns, eye damage, and respiratory

irritation.[2][7][10][11]

Table 2: GHS Hazard and Precautionary Statements
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Category

Code

Statement References

Hazard Statements

H314

Causes severe skin
burns and eye [2]

damage.

H302

Harmful if swallowed.

[2]

Precautionary

Statements

P260

Do not breathe
dust/fume/gas/mist/iva

pors/spray.

P280

Wear protective
gloves/protective
clothing/eye
protection/face

protection.

P303+P361+P353

IF ON SKIN (or hair):
Take off immediately
all contaminated
clothing. Rinse skin

with water/shower.

P305+P351+P338

IF IN EYES: Rinse
cautiously with water
for several minutes.
Remove contact
lenses, if present and
easy to do. Continue

rinsing.

P310

Immediately call a
POISON CENTER or

doctor/physician.

Handling and Storage:

e Use only in a well-ventilated area, preferably under a chemical fume hood.[1][7]
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o Wear appropriate Personal Protective Equipment (PPE), including chemical-resistant gloves,
safety goggles, and a lab coat.[1]

» Store in a cool, dry, well-ventilated place in a tightly sealed container under an inert
atmosphere.[1][7]

» Keep away from moisture, water, strong oxidizing agents, and strong acids.[1][7]

Core Applications in Research and Development

The reactivity of 2-nitrobenzenesulfonyl chloride, driven by the electrophilic sulfonyl chloride
and the electron-withdrawing nitro group, makes it a valuable reagent in several areas.[9]

Amine Protection

The most prominent application is the protection of primary and secondary amines. The
resulting 2-nitrobenzenesulfonamide (a "nosylamide") is stable across a wide range of reaction
conditions. The key advantage of the nosyl (Ns) group over other sulfonyl protecting groups
(e.g., tosyl) is its facile removal under mild, neutral conditions using a thiol nucleophile like
thiophenol, which is crucial for multi-step synthesis of sensitive molecules.[9]

2,2'-Dinitrodiphenyl
Disulfide

l

Chlorination
(Clz, Formic Acid, 40°C)

l

2-Nitrobenzenesulfonyl
Chloride
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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